Cas no 105740-12-3 (L-Valine, N-(1-thioxoethyl)-, methyl ester)

• Product Name: L-Valine, N-(1-thioxoethyl)-, methyl ester
• CAS No: 105740-12-3
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 1161433
• Update Time: 2024-07-26

L-Valine, N-(1-thioxoethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-(1-thioxoethyl)-, methyl ester

• Inchi： 1S/C8H15NO2S/c1-5(2)7(8(10)11-4)9-6(3)12/h5,7H,1-4H3,(H,9,12)/t7-/m0/s1
• InChI Key： CNKDWQHUQYIGLH-ZETCQYMHSA-N
• SMILES： C(OC)(=O)[C@H](C(C)C)NC(=S)C

Experimental Properties

• Density: 1.059±0.06 g/cm3(Predicted)
• Boiling Point: 244.1±42.0 °C(Predicted)
• pka: 11.17±0.70(Predicted)